Cas no 338964-37-7 (N-[1-(3-Methoxybenzyl)-5,6-dimethyl-1H-1,3-benzimidazol-4-yl]-4-methylbenzenesulfonamide)

• Product Name: N-[1-(3-Methoxybenzyl)-5,6-dimethyl-1H-1,3-benzimidazol-4-yl]-4-methylbenzenesulfonamide
• CAS No: 338964-37-7
• MF: C₂₄H₂₅N₃O₃S
• MW: 435.53860449791
• CID: 5025621
• Update Time: 2025-06-30

N-[1-(3-Methoxybenzyl)-5,6-dimethyl-1H-1,3-benzimidazol-4-yl]-4-methylbenzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• Oprea1_337531
• N-[1-(3-methoxybenzyl)-5,6-dimethyl-1H-1,3-benzimidazol-4-yl]-4-methylbenzenesulfonamide
• N-{1-[(3-methoxyphenyl)methyl]-5,6-dimethyl-1H-1,3-benzodiazol-4-yl}-4-methylbenzene-1-sulfonamide
• N-[1-(3-Methoxybenzyl)-5,6-dimethyl-1H-1,3-benzimidazol-4-yl]-4-methylbenzenesulfonamide

• Inchi： 1S/C24H25N3O3S/c1-16-8-10-21(11-9-16)31(28,29)26-23-18(3)17(2)12-22-24(23)25-15-27(22)14-19-6-5-7-20(13-19)30-4/h5-13,15,26H,14H2,1-4H3
• InChI Key： SWDNSBFZWCOTCZ-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(NC1=C(C)C(C)=CC2=C1N=CN2CC1C=CC=C(C=1)OC)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 689
• XLogP3: 4.6
• Topological Polar Surface Area: 81.6

Additional information on N-[1-(3-Methoxybenzyl)-5,6-dimethyl-1H-1,3-benzimidazol-4-yl]-4-methylbenzenesulfonamide

Professional Introduction to N-[1-(3-Methoxybenzyl)-5,6-dimethyl-1H-1,3-benzimidazol-4-yl]-4-methylbenzenesulfonamide (CAS No. 338964-37-7)

N-[1-(3-Methoxybenzyl)-5,6-dimethyl-1H-1,3-benzimidazol-4-yl]-4-methylbenzenesulfonamide, identified by its CAS number 338964-37-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic research. This compound belongs to the class of benzimidazole derivatives, which are well-documented for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a 3-methoxybenzyl substituent and a 4-methylbenzenesulfonamide moiety, contribute to its unique chemical properties and functional versatility.

The benzimidazole core is a pivotal scaffold in medicinal chemistry, known for its role in various pharmacological mechanisms. It has been extensively studied for its antimicrobial, antiviral, anti-inflammatory, and anticancer properties. The incorporation of the 3-methoxybenzyl group into the benzimidazole framework enhances the compound's solubility and bioavailability, making it more suitable for further pharmacokinetic studies. Additionally, the 4-methylbenzenesulfonamide part introduces a sulfonamide functional group, which is renowned for its ability to interact with biological targets such as enzymes and receptors, thereby modulating various physiological processes.

In recent years, there has been a surge in research focused on developing novel benzimidazole derivatives with enhanced efficacy and reduced side effects. The compound N-[1-(3-Methoxybenzyl)-5,6-dimethyl-1H-1,3-benzimidazol-4-yl]-4-methylbenzenesulfonamide has emerged as a promising candidate in this context. Its unique structural configuration suggests potential applications in the treatment of neurological disorders, cardiovascular diseases, and certain types of cancer. The 5,6-dimethyl substitution pattern further stabilizes the benzimidazole ring, improving its metabolic stability and reducing the likelihood of rapid degradation in vivo.

The synthesis of N-[1-(3-Methoxybenzyl)-5,6-dimethyl-1H-1,3-benzimidazol-4-yl]-4-methylbenzenesulfonamide involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Key steps include the formation of the benzimidazole core through condensation reactions, followed by functionalization with the 3-methoxybenzyl group and the 4-methylbenzenesulfonamide. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve these transformations efficiently.

The pharmacological profile of N-[1-(3-Methoxybenzyl)-5,6-dimethyl-1H-1,3-benzimidazol-4-yl] -< strong >4-methylbenzenesulfonamide has been evaluated through in vitro and in vivo studies. Preliminary results indicate that this compound exhibits significant inhibitory activity against various target enzymes and receptors relevant to human health. For instance, it has shown promise in inhibiting enzymes involved in inflammation pathways, suggesting potential therapeutic benefits in conditions such as rheumatoid arthritis and inflammatory bowel disease. Furthermore, its interaction with specific receptors may contribute to its efficacy in treating neurological disorders characterized by abnormal receptor activity.

The compound's potential as an anti-cancer agent is also under investigation. Studies have demonstrated that benzimidazole derivatives can disrupt cancer cell proliferation by interfering with critical signaling pathways. The presence of both the < strong >3-methoxybenzyl strong >and 4-methylbenzenesulfonamide strong > groups may enhance its ability to selectively target cancer cells while minimizing toxicity to healthy tissues. This dual functionality makes it an attractive candidate for further development into a novel chemotherapeutic agent.

In addition to its therapeutic applications, N-[1-(< strong >3-Methoxybenzyl strong >)-< strong >5 ,6 -dimethyl - 1 H - 1 ,3 - benz imid azol - 4 - yl strong >] -< strong > 4 - methyl ben zenesul fon am ide strong > also holds promise for use as an intermediate in the synthesis of more complex pharmaceutical molecules. Its well-defined structure and functional groups make it a versatile building block for designing novel drug candidates with tailored properties.

The development of new pharmaceuticals relies heavily on advancements in synthetic chemistry and molecular biology. The study of N-[1-(< strong >3-Methoxybenzyl strong >)-< strong >5 ,6 -dim eth yl - 1 H - 1 ,3 - ben zimi d az ol - 4 - yl strong >] -< strong > 4 - methyl ben zenesul fon am ide strong > exemplifies how interdisciplinary research can lead to innovative solutions in drug discovery. By combining expertise from organic chemistry, medicinal chemistry, and pharmacology, researchers can identify promising candidates like this one and develop them into effective treatments for human diseases.

In conclusion,N-[1-(< strong >3-Meth oxy ben zyl strong >)-< str ong >5 ,6 -dim eth yl - 1 H - 1 ,3 - ben zimi d az ol - 4 - yl str ong >] -< str ong > 4 - methyl ben zenesul fon am ide str ong >(CAS No .338964-37-7) is a structurally complex and functionally versatile organic compound with significant potential in pharmaceutical applications . Its unique chemical properties , derived from the combination o f key functional groups such as< str ong > str ong > st rong >< /st rong > p >